Cas no 2172573-56-5 (5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid structure
2172573-56-5 structure
Product Name:5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:2172573-56-5
MF:C12H14N4O2
MW:246.265161991119
CID:5905881
PubChem ID:165600672
Update Time:2023-12-28

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
    • EN300-1629370
    • 2172573-56-5
    • Inchi: 1S/C12H14N4O2/c1-8(2)5-9-6-10(12(17)18)15-16(9)11-7-13-3-4-14-11/h3-4,6-8H,5H2,1-2H3,(H,17,18)
    • InChI Key: DMLFCXFGDPOWLF-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(CC(C)C)N(C2C=NC=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 246.11167570g/mol
  • Monoisotopic Mass: 246.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.9Ų

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1629370-0.05g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
0.05g
$683.0 2023-06-04
Enamine
EN300-1629370-0.1g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
0.1g
$715.0 2023-06-04
Enamine
EN300-1629370-0.25g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
0.25g
$748.0 2023-06-04
Enamine
EN300-1629370-0.5g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
0.5g
$781.0 2023-06-04
Enamine
EN300-1629370-1.0g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
1g
$813.0 2023-06-04
Enamine
EN300-1629370-2.5g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
2.5g
$1594.0 2023-06-04
Enamine
EN300-1629370-5.0g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
5g
$2360.0 2023-06-04
Enamine
EN300-1629370-10.0g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
10g
$3500.0 2023-06-04
Enamine
EN300-1629370-50mg
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
50mg
$683.0 2023-09-22
Enamine
EN300-1629370-100mg
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
2172573-56-5
100mg
$715.0 2023-09-22
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd